![molecular formula C20H21N7O2 B6459607 7-methoxy-3-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)methyl]-3,4-dihydroquinazolin-4-one CAS No. 2548991-97-3](/img/structure/B6459607.png)
7-methoxy-3-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)methyl]-3,4-dihydroquinazolin-4-one
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Overview
Description
The compound “7-methoxy-3-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)methyl]-3,4-dihydroquinazolin-4-one” is a complex organic molecule. It contains a quinazolinone core, which is a type of heterocyclic compound. The molecule also features a triazolopyridazine ring, which is another type of heterocyclic compound .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, featuring multiple rings and functional groups. The presence of the triazolopyridazine ring and the quinazolinone core suggests that this compound may have interesting chemical properties and potential biological activity .Scientific Research Applications
Energetic Materials
The compound has been used in the synthesis of energetic materials . Specifically, it has been used in the creation of [1,2,4]triazolo [4,3-b] [1,2,4,5]tetrazine-based energetic materials . These materials have shown excellent insensitivity toward external stimuli and very good calculated detonation performance .
Anticancer Applications
The compound’s scaffold, 1,2,4-triazolo [3,4-b], has been found in various anticancer drugs . Therefore, it could potentially be used in the development of new anticancer treatments.
Antimicrobial Applications
The 1,2,4-triazolo [3,4-b] scaffold, which is part of the compound, is also found in various antimicrobial drugs . This suggests potential applications in the development of new antimicrobial treatments.
Antiviral Applications
The compound has been used as a reactant for investigations of the pharmacological activity caused by binding to HIV TAR RNA . This suggests potential applications in antiviral research, particularly in the context of HIV.
Enzyme Inhibitors
The 1,2,4-triazolo [3,4-b] scaffold has been associated with various enzyme inhibitors . This suggests potential applications in the development of new enzyme inhibitors.
Antitubercular Agents
The 1,2,4-triazolo [3,4-b] scaffold has been associated with antitubercular agents . This suggests potential applications in the development of new treatments for tuberculosis.
Future Directions
properties
IUPAC Name |
7-methoxy-3-[[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidin-4-yl]methyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N7O2/c1-29-15-2-3-16-17(10-15)21-12-26(20(16)28)11-14-6-8-25(9-7-14)19-5-4-18-23-22-13-27(18)24-19/h2-5,10,12-14H,6-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYXMZZMTZTXJCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)C4=NN5C=NN=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methoxy-3-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)methyl]-3,4-dihydroquinazolin-4-one |
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